Cas no 17607-71-5 ((3-Methyl-1H-pyrazol-5-yl)methanol)

• Product Name: (3-Methyl-1H-pyrazol-5-yl)methanol
• CAS No: 17607-71-5
• MF: C₅H₈N₂O
• MW: 112.129820823669
• MDL: MFCD00159583
• CID: 840144
• PubChem ID: 730093
• Update Time: 2025-04-19

(3-Methyl-1H-pyrazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Methyl-1H-pyrazol-5-yl)methanol
• (3-Methyl-1H-Pyrazol-5-Yl)Methanol(WX640223)
• 1H-Pyrazole-3-methanol, 5-methyl-
• SCHEMBL13559499
• EN300-254310
• F3145-1242
• CS-0037641
• SCHEMBL3465530
• ALBB-012529
• DB-327754
• MFCD00159583
• (5-methyl-1H-pyrazol-3-yl)methanol
• 17607-71-5
• AKOS000491202
• 29004-73-7
• (5-methyl-1H-pyrazol-3-yl)-methanol
• O10131
• STK054548
• SY104273
• AC-27316
• 1H-pyrazole-5-methanol, 3-methyl-
• AKOS025394462
• DS-13449
• 5-METHYL-1H-PYRAZOLE-3-METHANOL
• SYDSMFCVIJNHEN-UHFFFAOYSA-N
• SB13732
• DB-359026
• AKOS004902564

• MDL： MFCD00159583
• Inchi： 1S/C5H8N2O/c1-4-2-5(3-8)7-6-4/h2,8H,3H2,1H3,(H,6,7)
• InChI Key： SYDSMFCVIJNHEN-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)NN=1

Computed Properties

• Exact Mass: 112.06374
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• PSA: 48.91

(3-Methyl-1H-pyrazol-5-yl)methanol Security Information

• HazardClass：IRRITANT